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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core reactions involving the ketone
functional group, a cornerstone in organic synthesis and medicinal chemistry. The unique
reactivity of the carbonyl group in ketones allows for a diverse array of transformations, making
it a critical synthon in the construction of complex molecules, including active pharmaceutical
ingredients (APIs). This document details the mechanisms, experimental protocols, and
guantitative data for key ketone reactions, presented in a format tailored for professionals in the
scientific research and drug development fields.

Spectroscopic Characterization of Ketones

The identification and characterization of ketones are routinely performed using spectroscopic
methods, primarily Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

1.1. Infrared (IR) Spectroscopy

The most prominent feature in the IR spectrum of a ketone is the strong carbonyl (C=0)
stretching absorption. The position of this band is sensitive to the molecular structure.
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Type of Ketone C=0 Stretch Frequency (cm™?)

Saturated aliphatic ketones ~1715
0,B-Unsaturated ketones 1685-1660
Aromatic ketones 1690-1680
Cyclic ketones (Cyclohexanone) ~1715
Cyclic ketones (Cyclopentanone) ~1750
Cyclic ketones (Cyclobutanone) ~1785

1.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

e 13C NMR: The carbonyl carbon of a ketone is highly deshielded and appears in a
characteristic downfield region of the 3C NMR spectrum, typically between 190 and 220

ppm.[1][2][3]

» 1H NMR: While ketones do not have a proton directly attached to the carbonyl group, the
protons on the a-carbon(s) are deshielded and typically resonate in the range of 2.0-2.5

ppm.

Carbon Environment 13C Chemical Shift (ppm)

C=0 (Ketone) 205 - 220[1]
C=0 (Aldehyde) 190 - 200[1]
C=0 (Acid & Ester) 170 - 185[1]
Aromatic C 125 - 150[1]
Alkene C=C 110 - 140
Alkyne C=C 70-90

C-O (Alcohol, Ether) 50 - 90
Alkyl C 10 - 50
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Nucleophilic Addition Reactions

The quintessential reaction of ketones is nucleophilic addition to the carbonyl carbon. The
polarization of the C=0 bond renders the carbon atom electrophilic and susceptible to attack by
nucleophiles.

Grignard Reaction

The addition of Grignard reagents (R-MgX) to ketones is a powerful method for forming carbon-
carbon bonds and synthesizing tertiary alcohols.[4][5]

Mechanism:

The reaction proceeds through the nucleophilic attack of the carbanionic portion of the
Grignard reagent on the electrophilic carbonyl carbon, forming a tetrahedral magnesium
alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the tertiary

alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to Key Reactions of the
Ketone Functional Group]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722444/docs#an-in-depth-technical-guide-to-key-
reactions-of-the-ketone-functional-group]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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